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Compound of Interest

Compound Name: 1-Ethylpiperidine-4-carboxylic acid

Cat. No.: B145860 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides a comprehensive, step-

by-step guide for the proper disposal of 1-Ethylpiperidine-4-carboxylic acid (CAS No. 90204-

94-7), ensuring the safety of laboratory personnel and the protection of the environment. The

following procedures are based on general best practices for chemical waste disposal and

information from safety data sheets of structurally similar compounds, as a specific safety data

sheet for this compound was not publicly available.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle 1-Ethylpiperidine-4-
carboxylic acid with appropriate personal protective equipment (PPE). This compound is

classified with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or goggles.

Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator may be necessary.

Step-by-Step Disposal Protocol
The primary method for the disposal of 1-Ethylpiperidine-4-carboxylic acid is to treat it as

solid chemical waste. Do not dispose of this chemical down the drain or in regular trash.

Waste Collection:

Carefully sweep up the solid 1-Ethylpiperidine-4-carboxylic acid, avoiding the creation

of dust.[1]

For small spills, use appropriate tools to collect the material.

Place the collected material into a clearly labeled, sealable container. The container

should be designated for chemical waste.

Container Labeling:

Label the waste container with the full chemical name: "1-Ethylpiperidine-4-carboxylic
acid".

Include the CAS number: "90204-94-7".

Affix the appropriate hazard symbols (e.g., harmful, irritant).

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated chemical waste storage

area.

Keep the container away from incompatible materials such as strong oxidizing agents and

strong acids.

Final Disposal:
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Arrange for the disposal of the chemical waste through an approved and licensed waste

disposal company.

Follow all local, regional, and national regulations for hazardous waste disposal.[1][2][3][4]

Provide the waste disposal company with a complete list of the waste contents.

Summary of Hazard Information
Hazard Statement GHS Code Description

Harmful if swallowed H302
Ingestion of the substance can

be harmful to health.

Causes skin irritation H315
Contact with skin may cause

irritation or rash.

Causes serious eye irritation H319
Contact with eyes may cause

significant irritation.

May cause respiratory irritation H335
Inhalation of dust may irritate

the respiratory tract.

Data sourced from ChemScene.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 1-
Ethylpiperidine-4-carboxylic acid.
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Figure 1. Disposal Workflow for 1-Ethylpiperidine-4-carboxylic Acid
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Figure 1. Disposal Workflow for 1-Ethylpiperidine-4-carboxylic Acid

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 1-Ethylpiperidine-4-carboxylic acid, fostering a

culture of safety and compliance within their research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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